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Abstract
Lavandulyl acetate, a monoterpene ester found as a significant constituent of lavender oil,

has garnered increasing interest in the scientific community for its diverse biological activities.

This technical guide provides an in-depth review of the current scientific literature on

lavandulyl acetate, encompassing its chemical and physical properties, synthesis and

extraction methodologies, and a detailed examination of its pharmacological effects, including

insecticidal, antimicrobial, anti-inflammatory, and anticancer properties. This document is

intended to serve as a comprehensive resource, presenting quantitative data in structured

tables, detailing experimental protocols, and visualizing key pathways and workflows to

facilitate further research and development.

Chemical and Physical Properties
Lavandulyl acetate is the acetate ester of lavandulol. Its chemical structure and key properties

are summarized below.[1][2]
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Property Value Reference

Chemical Formula C₁₂H₂₀O₂ [1][3]

Molecular Weight 196.29 g/mol [1]

IUPAC Name
(5-methyl-2-prop-1-en-2-ylhex-

4-enyl) acetate

CAS Number 25905-14-0

Appearance Colorless to pale yellow liquid

Boiling Point
228.00 to 229.00 °C @ 760.00

mm Hg

Flash Point 159.00 °F TCC (70.56 °C)

Solubility
Soluble in alcohol; Insoluble in

water

logP (o/w) 3.518 (estimated)

Spectroscopic Data
The structural elucidation of lavandulyl acetate is supported by various spectroscopic

techniques.

Table 1.1: ¹H NMR Spectral Data of Lavandulyl Acetate
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

1.62 s 3H CH₃

1.69 s 3H CH₃

1.73 s 3H CH₃

2.04 s 3H O-C(=O)-CH₃

2.10 - 2.30 m 3H CH₂, CH

4.05 d 2H O-CH₂

4.70 s 1H =CH₂

4.85 s 1H =CH₂

5.10 t 1H =CH

Source: Data compiled from publicly available spectral databases.

Table 1.2: ¹³C NMR Spectral Data of Lavandulyl Acetate
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Chemical Shift (ppm) Assignment

17.8 CH₃

20.0 CH₃

21.0 O-C(=O)-CH₃

25.7 CH₃

37.5 CH₂

45.8 CH

65.0 O-CH₂

113.0 =CH₂

122.0 =CH

134.0 =C

144.0 =C

171.0 C=O

Source: Data compiled from publicly available spectral databases.

Table 1.3: Key IR Absorption Bands of Lavandulyl Acetate

Wavenumber (cm⁻¹) Assignment

2970-2860 C-H stretching of -CH₂ and -CH₃ groups

1740 C=O stretching (ester)

1644 C=C stretching (vinyl)

1236 C-O stretching (ester)

Source: Data compiled from various spectroscopic studies.

Synthesis and Extraction
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Chemical Synthesis
A biomimetic synthesis of lavandulyl acetate has been reported starting from 2-methyl-3-

butene-2-ol.

Experimental Protocol: Biomimetic Synthesis of Lavandulyl Acetate

Reaction Setup: A mixture of 2-methyl-3-butene-2-ol and acetic acid is prepared.

Acid Catalysis: The reaction is initiated in an acidic medium, leading to the formation of

carbocation intermediates.

Rearrangement and Acetylation: The carbocation undergoes rearrangement and reacts with

acetic acid to form prenyl acetate in situ.

Dimerization and Elimination: The prenyl acetate further reacts to form a diacetate

intermediate, which upon mild heating, eliminates acetic acid via a retro-ene reaction to yield

lavandulyl acetate.

Purification: The final product is purified by vacuum distillation (106-107°C/13 mmHg).

A patented process also describes the synthesis of lavandulyl acetate from lavandulic acid,

which is formed by the rearrangement of 2-methylbuten-2-yl-β,β-dimethyl acrylate.
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Chemical Synthesis of Lavandulyl Acetate

2-Methyl-3-butene-2-ol Carbocation Intermediate (B)
 H⁺ 

Prenyl Acetate (in situ)
 Acetic Acid 

Diacetate Intermediate Lavandulyl Acetate
 Heat, -Acetic Acid 

Microbial Biosynthesis of Lavandulyl Acetate in E. coli

Glycerol Mevalonate (MVA) Pathway Lavandulyl Diphosphate Lavandulol
 RdgB (Pyrophosphatase) 

Lavandulyl Acetate

 LiAAT4 (Acyltransferase) 
 Acetyl-CoA 

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proposed Anti-inflammatory Signaling Pathway of Lavandulyl Acetate
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Proposed Apoptotic Pathway Induced by Lavandulyl Acetate

Lavandulyl Acetate

Mitochondrion

 Intrinsic Pathway Stress 

Caspase-9

 Cytochrome c release 
 Apaf-1 activation 

Caspase-3

 Activation 

Apoptosis

 Cleavage of cellular substrates 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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